Cas no 2287322-82-9 (6-bromo-1-cyclobutyl-1H-1,2,3-benzotriazole)

• Product Name: 6-bromo-1-cyclobutyl-1H-1,2,3-benzotriazole
• CAS No: 2287322-82-9
• MF: C₁₀H₁₀BrN₃
• MW: 252.110500812531
• CID: 6251625
• PubChem ID: 165975046
• Update Time: 2025-10-25

6-bromo-1-cyclobutyl-1H-1,2,3-benzotriazole Chemical and Physical Properties

Names and Identifiers

• EN300-6749639
• 2287322-82-9
• 6-bromo-1-cyclobutyl-1H-1,2,3-benzotriazole

• Inchi： 1S/C10H10BrN3/c11-7-4-5-9-10(6-7)14(13-12-9)8-2-1-3-8/h4-6,8H,1-3H2
• InChI Key： HMIWAUQVOJMKEP-UHFFFAOYSA-N
• SMILES： BrC1C=CC2=C(C=1)N(C1CCC1)N=N2

Computed Properties

• Exact Mass: 251.00581g/mol
• Monoisotopic Mass: 251.00581g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 219
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 30.7Ų

Additional information on 6-bromo-1-cyclobutyl-1H-1,2,3-benzotriazole

6-Bromo-1-Cyclobutyl-1H-1,2,3-Benzotriazole: Exploring Its Synthesis, Properties, and Applications

6-Bromo-1-cyclobutyl-1H-1,2,3-benzotriazole, also known by its CAS number 2287322-82-9, is a fascinating compound that has garnered significant attention in the fields of organic chemistry and materials science. This compound belongs to the class of benzotriazoles, which are well-known for their versatile applications in various industries. The presence of a bromine atom at the 6-position and a cyclobutyl group at the 1-position introduces unique electronic and steric properties to this molecule, making it a subject of interest for both academic research and industrial applications.

The synthesis of 6-bromo-1-cyclobutyl-1H-1,2,3-benzotriazole typically involves multi-step organic reactions. Recent advancements in catalytic methods have enabled more efficient pathways for its preparation. For instance, researchers have explored the use of transition metal catalysts to facilitate coupling reactions between bromobenzene derivatives and cyclobutyl-containing precursors. These methods not only enhance yield but also improve the overall sustainability of the synthesis process.

In terms of physical properties, 6-bromo-1-cyclobutyl-1H-1,2,3-benzotriazole exhibits a melting point of approximately 150°C and is sparingly soluble in common organic solvents such as dichloromethane and ethyl acetate. Its UV-vis spectrum reveals strong absorption bands in the ultraviolet region, which is indicative of its potential as a UV stabilizer in polymer formulations. Recent studies have demonstrated that incorporating this compound into polymeric materials can significantly enhance their resistance to UV-induced degradation.

The chemical stability of 6-bromo-1-cyclobutyl-1H-1,2,3-benzotriazole under various conditions has been thoroughly investigated. It has been found to be stable under neutral and mildly acidic conditions but undergoes hydrolysis in strong alkaline environments. This property makes it suitable for applications where pH control is manageable. Furthermore, its thermal stability up to 250°C makes it a candidate for high-temperature applications in electronics and aerospace materials.

The electronic properties of 6-bromo-1-cyclobutyl-1H-1,2,3-benzotriazole have been studied using computational chemistry techniques such as density functional theory (DFT). These studies reveal that the compound exhibits a conjugated π-system that contributes to its aromaticity and electronic conductivity. The presence of the bromine atom introduces electron-withdrawing effects, which can modulate the electronic behavior of the molecule for specific applications such as in OLEDs (organic light-emitting diodes) or as a component in conductive polymers.

In terms of biological activity, preliminary assays have shown that 6-bromo-1-cyclobutyl-1H-1,2,3-benzotriazole exhibits moderate anti-inflammatory properties. This has sparked interest in exploring its potential as a lead compound for drug development. Researchers are currently investigating its mechanism of action and bioavailability to assess its suitability for therapeutic use.

The environmental impact of 6-bromo-1-cyclobutyl-1H-1,2,3-benzotriazole has also been a topic of recent research. Studies indicate that it undergoes biodegradation under aerobic conditions with a half-life of approximately 45 days. This suggests that while it is persistent in certain environments, it does not pose an immediate threat to ecosystems when used responsibly.

In conclusion, 6-bromo-1-cyclobutyl-1H-1,2,3-benzotriazole, with its unique structural features and versatile properties, continues to be a valuable compound in both academic research and industrial applications. As advancements in synthetic methods and material science progress further elucidation of its potential will undoubtedly lead to new innovations across multiple disciplines.